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A comprehensive guide for researchers, scientists, and drug development professionals on the

fundamental properties, experimental characterization, and applications of the stable isotopes

of Tungsten.

This guide provides a detailed comparison of the four stable isotopes of Tungsten: ¹⁸²W, ¹⁸³W,

¹⁸⁴W, and ¹⁸⁶W. Naturally occurring tungsten is a mixture of five isotopes, with these four being

considered stable for all practical purposes.[1] This document summarizes their key nuclear

properties, outlines the detailed experimental protocols used for their characterization, and

highlights their primary applications in research and industry.

Comparative Data of Tungsten Isotopes
A summary of the fundamental nuclear properties of the stable tungsten isotopes is presented

in the table below. These properties are crucial for various applications, from nuclear physics

research to the development of radiopharmaceuticals.
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Property ¹⁸²W ¹⁸³W ¹⁸⁴W ¹⁸⁶W

Natural

Abundance (%)
26.50 14.31 30.64 28.43

Atomic Mass

(amu)
181.948206 182.950224 183.950933 185.954365

Neutrons (N) 108 109 110 112

Nuclear Spin (I) 0+ 1/2- 0+ 0+

Electric

Quadrupole

Moment (barns)

-1.86 +1.77 -1.94 -1.74

Stability Stable Stable Stable Stable

Experimental Methodologies
The precise and accurate determination of the nuclear properties of tungsten isotopes relies on

a suite of sophisticated analytical techniques. Below are detailed methodologies for key

experimental procedures.

Isotopic Abundance and Atomic Mass Determination
The determination of the isotopic composition and precise atomic masses of tungsten isotopes

is primarily achieved through mass spectrometry techniques, namely Multicollector-Inductively

Coupled Plasma Mass Spectrometry (MC-ICP-MS) and Thermal Ionization Mass Spectrometry

(TIMS).

1. Multicollector-Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS)

MC-ICP-MS is a powerful tool for obtaining high-precision isotope ratio measurements.[2] The

following protocol outlines the general steps for tungsten isotope analysis.

Sample Preparation:

Dissolution of the tungsten-containing sample in a mixture of high-purity hydrofluoric (HF)

and nitric (HNO₃) acids.
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For geological samples, a three-step anion-exchange chromatography is employed to

separate tungsten from the sample matrix.[2]

For high-precision measurements, a ¹⁸⁰W-¹⁸³W double-spike can be added to the sample

prior to dissolution to correct for instrumental mass bias and isotope fractionation during

chemical separation.[2]

Instrumentation and Analysis:

A multicollector inductively coupled plasma mass spectrometer equipped with multiple

Faraday cups and potentially ion counters for low-abundance isotopes is used.

The purified tungsten solution is introduced into the plasma source, typically via a

nebulizer and spray chamber, to generate ions.

The ions are then accelerated and separated based on their mass-to-charge ratio by a

magnetic sector.

The ion beams of the different tungsten isotopes are simultaneously collected by the

Faraday cups, allowing for precise ratio measurements.

Data is corrected for mass bias using either an external standard with a known isotopic

composition or the double-spike method.

Data Analysis:

Isotope ratios (e.g., ¹⁸²W/¹⁸⁴W, ¹⁸³W/¹⁸⁴W, ¹⁸⁶W/¹⁸⁴W) are calculated from the measured

ion beam intensities.

The natural abundance of each isotope is determined from the corrected isotope ratios.

The atomic mass is calculated by summing the products of the exact mass and the natural

abundance of each isotope.
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Workflow for Tungsten Isotope Analysis using MC-ICP-MS.

2. Thermal Ionization Mass Spectrometry (TIMS)

TIMS is another high-precision technique for isotope ratio measurements, particularly for

elements with relatively low ionization potentials.[3]

Sample Preparation:

A purified liquid sample of tungsten is deposited onto a metal filament, typically made of

rhenium (Re).[4]

The filament is outgassed at high temperatures prior to sample loading to remove any

contaminants.[5]

To enhance ionization, an activator solution (e.g., containing La and Gd) may be added to

the sample on the filament.[5]

Instrumentation and Analysis:

The filament is heated in the high-vacuum source of the mass spectrometer.

Thermal energy causes the tungsten atoms to be ionized.[4]

The ions are then accelerated and focused into a beam.

A magnetic sector separates the ions based on their mass-to-charge ratio.
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The separated ion beams are measured using a detector array, often consisting of multiple

Faraday cups.

Data Analysis:

The measured isotope ratios are corrected for mass fractionation, which occurs during the

heating and ionization process.[6] This can be done by normalizing to a known, non-

radiogenic isotope ratio.

Subsequent data analysis to determine isotopic abundance and atomic mass follows the

same principles as for MC-ICP-MS.

Nuclear Structure and Properties
1. Neutron Capture Gamma-Ray Spectroscopy

This technique is used to study the nuclear structure of tungsten isotopes by analyzing the

gamma rays emitted following neutron capture.[7]

Experimental Setup:

A sample of a separated tungsten isotope is irradiated with a beam of thermal neutrons,

typically from a nuclear reactor.[7]

The gamma rays produced are detected using a high-resolution gamma-ray spectrometer,

such as a high-purity germanium (HPGe) detector.[8]

The experimental setup often includes shielding to reduce background radiation and

collimators to define the gamma-ray beam.

Procedure:

The tungsten target is placed in the neutron beam.

The energy spectrum of the emitted gamma rays is recorded over a period of time.

Coincidence measurements, where two or more gamma rays are detected simultaneously,

can be performed to establish decay schemes.
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Data Analysis:

The energies and intensities of the gamma-ray peaks in the spectrum are determined.

From this information, the energy levels of the nucleus, their spin and parity, and the

transition probabilities between them can be deduced.[8]
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Workflow for Neutron Capture Gamma-Ray Spectroscopy.

2. ¹⁸³W Nuclear Magnetic Resonance (NMR) Spectroscopy

Due to its nuclear spin of 1/2, ¹⁸³W is the only stable tungsten isotope that is NMR active.[9]

This technique provides valuable information about the chemical environment of tungsten

atoms in molecules.

Sample Preparation:

The tungsten-containing compound is dissolved in a suitable deuterated solvent.
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For polyoxotungstates, a concentration of 0.3 to 0.5 g in 2.5 mL of solvent with the addition

of D₂O is often used.

Instrumentation and Analysis:

A high-field NMR spectrometer equipped with a broadband probe is required due to the

low gyromagnetic ratio and natural abundance of ¹⁸³W.

The ¹⁸³W NMR spectrum is typically recorded at room temperature.

Chemical shifts are referenced to an external standard, such as a 2M Na₂WO₄ solution in

D₂O.

Data Analysis:

The chemical shifts, coupling constants, and relaxation times of the ¹⁸³W signals are

analyzed.

This information provides insights into the structure, symmetry, and dynamics of the

tungsten-containing species in solution.

3. Determination of Nuclear Quadrupole Moment

The nuclear electric quadrupole moment is a measure of the deviation of the nuclear charge

distribution from spherical symmetry. Its determination often involves a combination of

experimental measurements and theoretical calculations.

Methodology:

The experimental part involves measuring the nuclear quadrupole coupling constant (νQ)

using techniques such as Nuclear Quadrupole Resonance (NQR), Mössbauer

spectroscopy, or Perturbed Angular Correlation (PAC).

The theoretical part requires the calculation of the electric field gradient (EFG) at the

nucleus, which is typically performed using advanced quantum chemical methods like

Density Functional Theory (DFT).
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The nuclear quadrupole moment (Q) is then determined from the relationship: νQ =

eQVzz/h, where e is the elementary charge, Vzz is the principal component of the EFG

tensor, and h is Planck's constant.

Applications of Tungsten Isotopes
The stable isotopes of tungsten have a range of applications across various scientific and

industrial fields:

¹⁸²W: This isotope is of significant interest in geochemistry and cosmochemistry as the

daughter product of the extinct radionuclide ¹⁸²Hf. The ¹⁸²Hf-¹⁸²W chronometer is used to

date early solar system events, such as planetary core formation.

¹⁸³W: As the only NMR-active stable isotope, ¹⁸³W is invaluable for structural studies of

tungsten-containing compounds, particularly polyoxometalates, which have applications in

catalysis and materials science.[9]

¹⁸⁴W: This isotope has been used in studies of the elastic and inelastic scattering of heavy

ions.

¹⁸⁶W: Enriched ¹⁸⁶W is used as a target material in nuclear reactors for the production of the

radioisotope ¹⁸⁸W. ¹⁸⁸W is the parent isotope in tungsten-rhenium generators, which produce

¹⁸⁸Re, a therapeutic radioisotope used in nuclear medicine for cancer treatment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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